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The table below summarizes the core chemical and biological characteristics of UCMO05.

Property

Description

CAS Number

Chemical Names

Molecular Formula

Molecular Weight

Primary Known Targets

Primary Documented
Activities

1094451-90-7 [1] [2]

G 28UCM,; 1,3-Naphthalene bis-gallate [1] [2]
C24H16010 [2]

464.38 g/mol [2]

Fatty Acid Synthase (FASN); Filamentous temperature-sensitive protein Z
(Ftsz) [3] [1]

Antiviral (HSV-1, HSV-2, ACV-resistant HSV-2, HIV-1/HSV-2 co-infection);
Antitumor; Antibacterial [3] [4] [1]

Mechanism of Action Against HSV-2

UCMO5 exhibits a dual mechanism of action, targeting the viral particle directly and modulating host cell

processes to suppress infection.
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Target

Mechanistic Class

Experimental Evidence

Viral
Glycoproteins gB
& gb

Viral Protein

Synthesis

Host Fatty Acid
Synthase (FASN)

Host Immune
Response

Direct Entry Inhibitor

Replication Inhibitor

Host-Targeting
Antiviral / Replication
Inhibitor

Immune Potentiator

UCMOS directly binds to glycoproteins gB and gD,
disrupting the membrane integrity of the viral particle
and preventing viral entry into the host cell [3] [4].

Treatment with UCMOS5 leads to a reduction in the
synthesis of essential viral proteins, thereby hampering
viral replication [3] [4].

UCMOS5 inhibits fatty acid synthesis, which is crucial for
the generation of viral membranes and replication
machinery [3] [4].

UCMO5 promotes the generation of Type | Interferon
(IFN) related genes, enhancing the antiviral state of the
host without triggering a harmful inflammatory cytokine
storm [3] [4].

The following diagram illustrates the multi-target antiviral mechanism of UCMO5 against HSV-2 infection:
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UCMO05 combats HSV-2 by blocking viral entry and replication while enhancing host immunity.

Experimental Data and Protocols

The antiviral efficacy of UCMO05 has been demonstrated in both in vitro (cell-based) and in vivo (animal

model) experiments.

In Vitro Antiviral Activity

The table below summarizes the key quantitative findings from in vitro studies.
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Assay Result / Observation Significance

Cytotoxicity Evaluated in Hela, Vero, D407, and BEAS- Established a selective index,

(MTT Assay) 2B cell lines to determine non-toxic confirming activity is not due to
concentrations for antiviral testing [4]. general cell death [4].

Plaque UCMOS effectively inhibited plaque formation Demonstrates potency against

Reduction by both wild-type HSV-2 and Acyclovir (ACV)-  drug-resistant viruses, a key

Assay resistant HSV-2 strains [3] [4]. therapeutic advantage [3].

Western Blot
Analysis

Broad-
Spectrum
Activity

Showed reduction in viral protein levels (e.g.,
ICP8, VP16) after UCMO5 treatment [4].

Exhibited activity against HSV-1 and HIV-
1/HSV-2 co-infection models [3].

In Vivo Efficacy

Confirms mechanism of inhibiting
viral protein synthesis [4].

Suggests potential for treating
other herpesviruses and complex
co-infections [3].

The table below summarizes the key findings from animal model studies.

Model

Protocol

Key Results

| HSV-2 Infected Mice | UCMO05 was administered to mice infected with HSV-2 [3] [4]. | - Significantly

improved survival rates [3].

o Effectively reduced viral titers in tissues [3] [4]. |

Therapeutic Potential and Development Status

UCMO5 represents a promising candidate due to its novel multi-target mechanism, which may lead to a

higher barrier to resistance compared to current nucleoside analogues like Acyclovir [3] [4].

e Addressing Drug Resistance: Its ability to inhibit ACV-resistant HSV-2 strains is a critical finding, as
resistance is a major clinical challenge, particularly in immunocompromised patients [3] [4].
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e Favorable Immune Profile: UCMO05 enhances the beneficial Type | interferon response without
inducing a damaging cytokine storm, which is a significant advantage for controlling infection without
causing excessive inflammation [3].

e Current Status: Based on the search results, the research on UCMO05 as an antiviral is currently at
the preclinical stage, with findings published from in vitro and animal model studies [3] [4]. It is not
yet approved for clinical use.

Key Takeaways for Researchers

e Multi-target Mechanism: UCMO5's ability to simultaneously target viral entry (gB/gD), replication
(protein synthesis), and a critical host factor (FASN) distinguishes it from single-target antivirals and
underpins its efficacy against resistant strains [3] [4].

e Strong Preclinical Evidence: The data robustly show that UCMO5 is effective against ACV-resistant
HSV-2 in vitro and can improve survival and reduce viral load in a mouse model of HSV-2 infection [3]

[4].
e Chemical Accessibility: The compound is available for research use from commercial chemical
suppliers, facilitating further independent investigation [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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